Cas no 16106-59-5 (1-Hexene, 4,5-dimethyl-)
1-Hexene, 4,5-dimethyl- structure
Product Name:1-Hexene, 4,5-dimethyl-
1-Hexene, 4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexene, 4,5-dimethyl-
- 4,5-DIMETHYL-1-HEXENE
- 4,5-dimethylhex-1-ene
- 1-Hexene,4,5-dimethyl
- 2,3-Dimethyl-1-hexen
- 4,5-dimethyl-hex-1-ene
- 4,5-Dimethylhexen-1
- NSC244854
- FT-0692376
- DTXSID60871253
- UFWIBUBEFUNVNI-UHFFFAOYSA-N
- NSC-244854
- 16106-59-5
- UNII-S9BXB99N8X
- CHEBI:87517
- AKOS006272395
- NSC 244854
- LS-13493
- NS00076505
- S9BXB99N8X
- Q27159691
-
- Inchi: 1S/C8H16/c1-5-6-8(4)7(2)3/h5,7-8H,1,6H2,2-4H3
- InChI Key: UFWIBUBEFUNVNI-UHFFFAOYSA-N
- SMILES: C(C)(CC=C)C(C)C
Computed Properties
- Exact Mass: 112.12500
- Monoisotopic Mass: 112.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 62.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.5
Experimental Properties
- Density: 0.7240
- Melting Point: -103.01°C (estimate)
- Boiling Point: 120.2°C (estimate)
- Flash Point: 10.7°C
- Refractive Index: 1.4120
- PSA: 0.00000
- LogP: 2.85460
1-Hexene, 4,5-dimethyl- Customs Data
- HS CODE:2901299090
- Customs Data:
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1-Hexene, 4,5-dimethyl- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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